![molecular formula C18H20FN3O2 B6215538 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide CAS No. 2751633-72-2](/img/no-structure.png)
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide
Overview
Description
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide, also known as 5-DAPF, is a small molecule inhibitor of the enzyme DAPK1 (Death-Associated Protein Kinase 1). DAPK1 is a serine-threonine kinase and is involved in a wide range of cellular processes, such as cell cycle regulation, apoptosis and autophagy. 5-DAPF is an inhibitor of DAPK1, and has been studied extensively in recent years due to its potential applications in cancer research, as well as its use in laboratory experiments.
Mechanism of Action
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide acts as an inhibitor of DAPK1, which is a serine-threonine kinase involved in the regulation of cell cycle progression, apoptosis and autophagy. 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide binds to the ATP-binding site of DAPK1, and blocks the activity of the enzyme. This prevents the phosphorylation of its substrates, which in turn leads to the inhibition of cell cycle progression, apoptosis and autophagy.
Biochemical and Physiological Effects
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide has been shown to inhibit the proliferation of a variety of cancer cell lines, as well as induce apoptosis and autophagy. In addition, 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide has been shown to inhibit the expression of a number of proteins involved in cell cycle progression, apoptosis and autophagy, such as p53, Bcl-2, and caspase-3. Furthermore, 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide has been shown to inhibit the growth of tumor xenografts in vivo.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide in laboratory experiments is its ability to inhibit the activity of DAPK1. This makes it a useful tool for studying the role of DAPK1 in various cellular processes, such as cell cycle progression, apoptosis and autophagy. However, one limitation of using 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide in laboratory experiments is that it is not water soluble, which can make it difficult to dissolve and use in experiments.
Future Directions
1. Further studies are needed to understand the exact mechanism of action of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide.
2. Studies are needed to investigate the effects of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide on other proteins involved in cell cycle progression, apoptosis and autophagy.
3. Studies are needed to investigate the effects of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide on other cancer cell lines.
4. Studies are needed to investigate the potential synergistic effects of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide with other small molecule inhibitors.
5. Studies are needed to investigate the potential therapeutic effects of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide in vivo.
6. Studies are needed to investigate the potential side effects of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide.
7. Studies are needed to develop more water-soluble derivatives of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide.
8. Studies are needed to investigate the potential use of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide as a diagnostic tool.
9. Studies are needed to investigate the potential use of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide in drug delivery systems.
10. Studies are needed to investigate the potential use of 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide in combination with other therapeutic agents.
Synthesis Methods
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide was first synthesized through a three-step process. The first step involved the condensation of 4-diethylamino-2-hydroxybenzaldehyde with 2-fluorobenzoyl chloride, followed by the reduction of the resulting Schiff base with sodium borohydride to give 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide. The final step involved the purification of the compound through column chromatography.
Scientific Research Applications
5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide has been studied extensively in the past few years due to its potential applications in cancer research. It has been shown to be a potent inhibitor of DAPK1, which is known to be involved in the regulation of cell cycle progression, apoptosis and autophagy. In addition, 5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide has been shown to inhibit the proliferation of cancer cells, as well as induce apoptosis and autophagy in a variety of cancer cell lines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide' involves the condensation of 4-(diethylamino)-2-hydroxybenzaldehyde with 2-fluorobenzoyl chloride, followed by reduction of the resulting imine with sodium borohydride and acetylation of the amine group with acetic anhydride.", "Starting Materials": [ "4-(diethylamino)-2-hydroxybenzaldehyde", "2-fluorobenzoyl chloride", "sodium borohydride", "acetic anhydride" ], "Reaction": [ "Step 1: Condensation of 4-(diethylamino)-2-hydroxybenzaldehyde with 2-fluorobenzoyl chloride in the presence of a base such as triethylamine or pyridine to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in a suitable solvent such as ethanol or methanol to form the amine intermediate.", "Step 3: Acetylation of the amine intermediate with acetic anhydride in the presence of a base such as pyridine or triethylamine to form the final product, '5-({[4-(diethylamino)-2-hydroxyphenyl]methylidene}amino)-2-fluorobenzamide'." ] } | |
CAS RN |
2751633-72-2 |
Molecular Formula |
C18H20FN3O2 |
Molecular Weight |
329.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
